Cas no 2228688-97-7 (1-(2,2-dimethylthiolan-3-yl)-4,4-difluorocyclohexylmethanamine)

• Product Name: 1-(2,2-dimethylthiolan-3-yl)-4,4-difluorocyclohexylmethanamine
• CAS No: 2228688-97-7
• MF: C₁₃H₂₃F₂NS
• MW: 263.390229463577
• CID: 6024048
• PubChem ID: 165840843
• Update Time: 2025-07-15

1-(2,2-dimethylthiolan-3-yl)-4,4-difluorocyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylthiolan-3-yl)-4,4-difluorocyclohexylmethanamine
• 2228688-97-7
• EN300-1971110
• [1-(2,2-dimethylthiolan-3-yl)-4,4-difluorocyclohexyl]methanamine

• Inchi： 1S/C13H23F2NS/c1-11(2)10(3-8-17-11)12(9-16)4-6-13(14,15)7-5-12/h10H,3-9,16H2,1-2H3
• InChI Key： YSKBQBUVQXUWOS-UHFFFAOYSA-N
• SMILES： S1CCC(C1(C)C)C1(CN)CCC(CC1)(F)F

Computed Properties

• Exact Mass: 263.15192724g/mol
• Monoisotopic Mass: 263.15192724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.3Ų

Additional information on 1-(2,2-dimethylthiolan-3-yl)-4,4-difluorocyclohexylmethanamine

Introduction to 1-(2,2-dimethylthiolan-3-yl)-4,4-difluorocyclohexylmethanamine (CAS No. 2228688-97-7)

1-(2,2-dimethylthiolan-3-yl)-4,4-difluorocyclohexylmethanamine, identified by its Chemical Abstracts Service (CAS) number 2228688-97-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its unique structural features, which include a dimethylthiolanyl side chain and a difluorocyclohexyl backbone. The presence of these functional groups imparts distinct chemical properties that make it a valuable candidate for further exploration in drug discovery and material science applications.

The dimethylthiolanyl moiety, specifically attached at the 3-position of the thiolane ring, contributes to the compound's reactivity and potential biological activity. Thiolane derivatives are known for their versatility in medicinal chemistry due to their ability to form stable disulfide bonds and participate in various redox reactions. These properties are particularly relevant in the development of therapeutic agents targeting oxidative stress-related diseases, such as neurodegenerative disorders and inflammation.

On the other hand, the difluorocyclohexyl group introduces electron-withdrawing effects through the fluorine atoms, which can influence the electronic properties of the molecule. This substitution pattern is often employed in pharmaceuticals to enhance metabolic stability, improve bioavailability, and modulate binding interactions with biological targets. The combination of these structural elements in 1-(2,2-dimethylthiolan-3-yl)-4,4-difluorocyclohexylmethanamine suggests a potential for diverse applications, ranging from enzyme inhibition to the development of novel polymers with tailored properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such complex molecules with greater accuracy. The dimethylthiolanyl and difluorocyclohexyl moieties interact in ways that can be harnessed for designing molecules with specific pharmacokinetic profiles. For instance, the rigidity provided by the cyclohexane ring can enhance binding affinity, while the thiolane ring offers flexibility for conformational adaptation upon binding to biological receptors.

In the context of drug discovery, 1-(2,2-dimethylthiolan-3-yl)-4,4-difluorocyclohexylmethanamine represents an intriguing scaffold for developing small-molecule inhibitors or activators. The compound's ability to engage multiple binding sites simultaneously makes it a promising candidate for multitarget drug design. This approach has gained traction in recent years due to its potential to address complex diseases that involve multiple pathological pathways.

One of the most exciting aspects of this compound is its potential application in modulating enzyme activity. Enzymes are central to numerous biological processes, and their dysfunction is often linked to disease states. By designing molecules that can selectively interact with specific enzymes, researchers can develop treatments that address root causes rather than just symptoms. The unique structural features of 1-(2,2-dimethylthiolan-3-yl)-4,4-difluorocyclohexylmethanamine make it a versatile tool for exploring such interactions.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Traditional synthetic routes may require multi-step processes involving protection-deprotection strategies to ensure regioselectivity. However, recent developments in catalytic methods have made it possible to construct such molecules more efficiently. For example, transition-metal-catalyzed cross-coupling reactions have been instrumental in forming carbon-carbon bonds that are essential for the compound's structure.

From a material science perspective, derivatives of 1-(2,2-dimethylthiolan-3-yl)-4,4-difluorocyclohexylmethanamine could exhibit novel properties useful in advanced materials. The combination of sulfur-containing groups and fluorinated aromatic systems can lead to polymers with enhanced thermal stability and chemical resistance. Such materials are increasingly demanded in industries ranging from electronics to aerospace.

The biological evaluation of this compound is still in its early stages, but preliminary studies suggest promising activities in several therapeutic areas. For instance, its structural motif resembles known bioactive scaffolds that have shown efficacy against infectious diseases and cancer. By leveraging computational predictions and high-throughput screening techniques, researchers can accelerate the discovery process and identify lead compounds for further optimization.

In conclusion,1-(2,2-dimethylthiolan-3-yl)-4,4-difluorocyclohexylmethanamine (CAS No. 2228688-97-7) is a multifaceted compound with significant potential across pharmaceuticals and materials science. Its unique structural features—particularly the dimethylthiolanyl side chain and the difluorocyclohexyl backbone—make it a valuable scaffold for drug discovery and material innovation. As research continues to uncover new applications for this molecule,1-(2,2-dimethylthiolan-3-yl)-4,4-difluorocyclohexylmethanamine is poised to play a crucial role in advancing scientific understanding and technological development.